Cas no 1804044-61-8 (2-Bromo-1-(2-ethyl-5-mercaptophenyl)propan-1-one)

• Product Name: 2-Bromo-1-(2-ethyl-5-mercaptophenyl)propan-1-one
• CAS No: 1804044-61-8
• MF: C₁₁H₁₃BrOS
• MW: 273.189321279526
• CID: 4979637
• Update Time: 2025-10-29

2-Bromo-1-(2-ethyl-5-mercaptophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2-ethyl-5-mercaptophenyl)propan-1-one

• Inchi： 1S/C11H13BrOS/c1-3-8-4-5-9(14)6-10(8)11(13)7(2)12/h4-7,14H,3H2,1-2H3
• InChI Key： VDCGEPZIIBFFER-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=C(C=CC=1CC)S)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: 3.7
• Topological Polar Surface Area: 18.1

Additional information on 2-Bromo-1-(2-ethyl-5-mercaptophenyl)propan-1-one

2-Bromo-1-(2-Ethyl-5-Mercaptophenyl)Propan-1-One: A Comprehensive Overview

2-Bromo-1-(2-Ethyl-5-Mercaptophenyl)Propan-1-One, also known by its CAS number CAS 1804044-61-8, is a compound of significant interest in the field of organic chemistry and materials science. This compound, with its unique structure and functional groups, has been the subject of extensive research in recent years, particularly in the context of its potential applications in drug design, catalysis, and advanced materials development.

The molecular structure of 2-Bromo-1-(2-Ethyl-5-Mercaptophenyl)Propan-1-One is characterized by a ketone group, a bromine atom, and a mercaptophenyl group. The presence of these functional groups imparts distinctive chemical properties, making it a versatile building block for various synthetic transformations. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, where its reactivity and selectivity are highly valued.

One of the most notable aspects of this compound is its ability to undergo nucleophilic substitution reactions due to the presence of the bromine atom. This property has been exploited in the development of novel catalytic systems and in the synthesis of complex organic molecules. For instance, researchers have utilized it as a precursor for constructing heterocyclic compounds, which are of great importance in pharmaceuticals and agrochemicals.

The mercaptophenyl group attached to the molecule introduces additional complexity and functionality. This group can participate in various types of interactions, including hydrogen bonding and π–π stacking, which are crucial for determining the compound's solubility, stability, and bioavailability. Recent advancements in computational chemistry have allowed for detailed modeling of these interactions, providing deeper insights into the compound's behavior in different environments.

In terms of physical properties, 2-Bromo-1-(2-Ethyl-5-Mercaptophenyl)Propan-1-One exhibits a melting point that is typical for organic compounds with similar molecular weights and functional groups. Its solubility in common organic solvents has been studied extensively, with findings indicating moderate solubility in polar aprotic solvents and limited solubility in non-polar solvents. These properties make it suitable for use in a wide range of synthetic protocols.

The chemical synthesis of this compound involves a multi-step process that typically begins with the preparation of the mercaptophenyl derivative followed by bromination and ketone formation. Recent optimizations in synthetic methodologies have significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

From an application standpoint, CAS 1804044-61-based compounds have shown promise in several areas. In drug discovery, they are being explored as potential leads for anti-inflammatory and anti-cancer agents due to their ability to modulate key cellular pathways. Additionally, their role as catalysts or ligands in transition metal-mediated reactions has opened new avenues for sustainable chemical synthesis.

In conclusion, 2-Bromo-1-(2-Ethyl